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Compound of Interest

Compound Name: 4-Chloro-2,3-difluorobenzaldehyde

CAS No.: 1160573-23-8

Cat. No.: B569944 Get Quote

Executive Summary & Core Directive
Objective: Safe, compliant, and efficient disposal of 4-Chloro-2,3-difluorobenzaldehyde
(CAS: 1160573-23-8).[1][2][3] Primary Disposal Route: High-temperature incineration via a

licensed hazardous waste contractor.[1] Critical Safety Note: This compound is a halogenated

organic liquid. It releases toxic hydrogen fluoride (HF) and hydrogen chloride (HCl) gases upon

combustion.[1] Do not incinerate in standard laboratory trash or non-scrubbed furnaces. Do not

dispose of down the drain.

Chemical Identity & Hazard Assessment
Before initiating disposal, verify the chemical identity to ensure the correct waste stream

selection.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b569944?utm_src=pdf-interest
https://www.benchchem.com/product/b569944?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2773512
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://pubchem.ncbi.nlm.nih.gov/compound/2773512
https://pubchem.ncbi.nlm.nih.gov/compound/2773512
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Chemical Name 4-Chloro-2,3-difluorobenzaldehyde

CAS Number 1160573-23-8

Molecular Formula C₇H₃ClF₂O

Physical State Liquid [1]

Primary Hazards
Skin/Eye Irritation (H315, H319), Respiratory

Irritation (H335), Acute Toxicity (Oral) [2]

Waste Class Halogenated Organic Solvent/Mixture

Incompatibilities
Strong oxidizing agents, Strong bases,

Reducing agents

Pre-Disposal Handling & Storage
Proper segregation prevents dangerous cross-reactions in waste streams.

Storage & Segregation[2][3][4]
Container: Store in a chemically resistant glass or polyethylene container with a tight-sealing

screw cap.

Segregation: Keep separate from non-halogenated solvents (e.g., acetone, ethanol) to

minimize disposal costs and prevent regulatory non-compliance.[1]

Incompatibility: Isolate from strong oxidizers (e.g., nitric acid, peroxides) and strong bases

(e.g., sodium hydroxide), which can trigger exothermic reactions with the aldehyde group [3].

[1]

Labeling Requirements
Every waste container must be labeled immediately upon the first addition of waste.

Label Text: "Hazardous Waste - Halogenated Organic"
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Constituents: Explicitly list "4-Chloro-2,3-difluorobenzaldehyde" and any solvents used

(e.g., "Dichloromethane").

Hazard Checkbox: Mark "Toxic" and "Irritant".

Disposal Decision Workflow
This decision tree guides you through the logical steps for disposing of pure stock or reaction

mixtures.
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Waste Generation Source

Is it Pure Stock or Mixture?

Pure Chemical Stock

Unused/Expired

Reaction Mixture / Solvent Waste

Experimental Waste

Stream A: Halogenated Organic Waste
(High Temp Incineration + Scrubber)

Direct Path Contains >1% Halogens?

Yes (Default for this chemical)

Stream B: Non-Halogenated Waste
(Standard Incineration)

No (Only if <0.1% conc.)

Label: 'Hazardous Waste - Halogenated'
List: 4-Chloro-2,3-difluorobenzaldehyde

Handover to EHS / Licensed Contractor
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Figure 1: Logical decision tree for categorizing and routing 4-Chloro-2,3-
difluorobenzaldehyde waste.

Operational Protocols
Protocol A: Routine Waste Disposal (Standard)
Context: Disposal of reaction byproducts, mother liquors, or expired stock.[1]

Select Container: Use a dedicated "Halogenated Waste" carboy (HDPE or Glass).

Transfer: Pour liquid waste into the container using a funnel to avoid spillage. If the

substance is solid (e.g., crystallized residue), dissolve it in a minimal amount of a compatible

halogenated solvent like dichloromethane (DCM) or chloroform before transfer, or dispose of

the solid container directly if permitted by local EHS.[1]

Log Entry: Record the volume and approximate concentration of 4-Chloro-2,3-
difluorobenzaldehyde on the waste log sheet.

Closure: Cap the container tightly immediately after use. Do not leave funnels in open

bottles.

Request Pickup: When the container is 90% full, submit a pickup request to your facility's

hazardous waste management team.

Protocol B: Spill Cleanup (Immediate Response)
Context: Accidental release of liquid 4-Chloro-2,3-difluorobenzaldehyde on a bench or floor.

[1][2]

1. Alert & Protect
(Notify personnel, wear PPE)

2. Containment
(Use absorbent pads/snakes)

3. Absorption
(Cover with Vermiculite/Sand)

4. Collection
(Scoop into sealable bag/bucket)

5. Decontamination
(Wash surface with soap & water)

6. Disposal
(Label as Halogenated Waste)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for managing a liquid spill of 4-Chloro-2,3-
difluorobenzaldehyde.
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Detailed Steps:

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

Ensure fume hood ventilation is active if the spill is inside one.

Absorb: Place absorbent pads over the liquid. For larger spills, surround with an absorbent

snake to prevent spreading, then cover with vermiculite or dry sand.

Collect: Use a spark-proof scoop to transfer the saturated absorbent into a heavy-duty

plastic bag or a wide-mouth waste jar.[1]

Decontaminate: Wipe the surface with a soap and water solution. Collect these wipes into

the same waste container.

Label: Tag the waste container as "Debris contaminated with 4-Chloro-2,3-
difluorobenzaldehyde (Halogenated)."

Technical Rationale & Scientific Integrity
Why High-Temperature Incineration?
Unlike simple organic aldehydes, 4-Chloro-2,3-difluorobenzaldehyde contains covalently

bonded chlorine and fluorine atoms.[1][2]

Mechanism: Standard combustion at lower temperatures can produce incomplete

combustion products (PICs) and release corrosive acid gases (HCl, HF) directly into the

atmosphere [4].[1]

Solution: Licensed facilities use incinerators operating >1000°C with alkaline scrubbers. The

scrubbers neutralize the acid gases formed during combustion:

[1]

Why Segregate from Non-Halogenated Solvents?
Mixing halogenated waste with non-halogenated waste (like acetone or methanol) forces the

entire volume to be treated as halogenated. This significantly increases disposal costs because
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halogenated waste requires the specialized scrubbing described above, whereas non-

halogenated waste can often be used as fuel blending stock [5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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